methyl 3-(N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)sulfamoyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(1,1-dioxothiolan-3-yl)methylsulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C11H15NO6S3/c1-18-11(13)10-9(2-4-19-10)21(16,17)12-6-8-3-5-20(14,15)7-8/h2,4,8,12H,3,5-7H2,1H3
• InChI Key: JHHTYHLPKRJNAL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CS1)S(=O)(=O)NCC2CCS(=O)(=O)C2
• Molecular Formula: C11H15NO6S3
• Molecular Weight: 353.4 g/mol

Description

“Methyl 3-(N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)sulfamoyl)thiophene-2-carboxylate” is a compound that contains a thiophene ring and a sulfamoyl functional group. It has been described in the context of a series of compounds characterized as G protein-gated inwardly-rectifying potassium (GIRK) channel activators.

Synthesis Analysis

The synthesis of this compound has been described in the context of lead optimization efforts. A new ether-based scaffold was identified and paired with a novel sulfone-based head group to create a potent and selective GIRK1/2 activator.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring, a sulfamoyl functional group, and a 1,1-dioxidotetrahydrothiophen-3-yl group. Unfortunately, detailed structural analysis information is not available in the search results.

Scientific Research Applications

Corrosion Inhibition

. Their ability to protect metals from corrosion makes them valuable in various sectors, including materials science and engineering.

Organic Semiconductors and Electronics

Thiophene-based molecules play a crucial role in organic semiconductors. . Their unique electronic properties make them suitable for use in electronic devices.

Pharmacological Properties

Thiophene-containing compounds exhibit diverse pharmacological effects:

• . Further research could explore their potential as targeted therapies.
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Specific Examples

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GIRK Channel Activation

. These compounds could have implications in neuroscience and drug discovery.

Other Applications

. Further investigations may uncover additional applications.

Mechanism of Action

This compound is part of a series of compounds that act as GIRK channel activators. GIRK channels are key effectors in GPCR signaling pathways that modulate excitability in cells.